Cas no 327078-49-9 (7-(2-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate)

• Product Name: 7-(2-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
• CAS No: 327078-49-9
• MF: C₂₀H₁₀Cl₂O₄S
• MW: 417.262002468109
• CID: 6086300
• PubChem ID: 1967500
• Update Time: 2023-12-13

7-(2-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-2-oxo-2H-1,3-benzoxathiol-5-yl 4-chlorobenzoate
• 7-(2-chlorophenyl)-2-oxobenzo[d][1,3]oxathiol-5-yl 4-chlorobenzoate
• Benzoic acid, 4-chloro-, 7-(2-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl ester
• 327078-49-9
• AKOS002307942
• [7-(2-chlorophenyl)-2-oxo-1,3-benzoxathiol-5-yl] 4-chlorobenzoate
• SR-01000473965-1
• SR-01000473965
• F0862-0763
• Oprea1_171423

• Inchi： 1S/C20H10Cl2O4S/c21-12-7-5-11(6-8-12)19(23)25-13-9-15(14-3-1-2-4-16(14)22)18-17(10-13)27-20(24)26-18/h1-10H
• InChI Key： RVBVYHNXOLMZFI-UHFFFAOYSA-N
• SMILES： C(OC1=CC(C2=CC=CC=C2Cl)=C2OC(=O)SC2=C1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 415.9676854g/mol
• Monoisotopic Mass: 415.9676854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 77.9Ų

Experimental Properties

• Density: 1.500±0.06 g/cm3(Predicted)
• Boiling Point: 599.5±60.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters